Cas no 381728-34-3 (Quercetin 4'-O-galactoside)
Quercetin 4'-O-galactoside Chemical and Physical Properties
Names and Identifiers
-
- AKOS040762714
- Quercetin 4'-O-galactoside
- 381728-34-3
-
- Inchi: InChI=1S/C21H20O12/c22-6-13-15(26)17(28)19(30)21(33-13)32-11-2-1-7(3-9(11)24)20-18(29)16(27)14-10(25)4-8(23)5-12(14)31-20/h1-5,13,15,17,19,21-26,28-30H,6H2
- InChI Key: OIUBYZLTFSLSBY-UHFFFAOYSA-N
- SMILES: OCC1OC(Oc2ccc(cc2O)-c2oc3cc(O)cc(O)c3c(=O)c2O)C(O)C(O)C1O
Computed Properties
- Exact Mass: 464.09547607g/mol
- Monoisotopic Mass: 464.09547607g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 207Ų
Experimental Properties
- Color/Form: Yellow powder
Quercetin 4'-O-galactoside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Quercetin 4'-O-galactoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Q73350-5 mg |
Quercetin 4'-O-galactoside |
381728-34-3 | 5mg |
¥5280.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN5513-5 mg |
Quercetin 4'-O-galactoside |
381728-34-3 | 98% | 5mg |
¥ 3,710 | 2023-07-10 | |
| TargetMol Chemicals | TN5513-1 mL * 10 mM (in DMSO) |
Quercetin 4'-O-galactoside |
381728-34-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3810 | 2023-09-15 | |
| TargetMol Chemicals | TN5513-5mg |
Quercetin 4'-O-galactoside |
381728-34-3 | 5mg |
¥ 3710 | 2024-07-19 | ||
| TargetMol Chemicals | TN5513-1 ml * 10 mm |
Quercetin 4'-O-galactoside |
381728-34-3 | 1 ml * 10 mm |
¥ 3810 | 2024-07-19 |
Quercetin 4'-O-galactoside Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Quercetin 4'-O-galactoside
Quercetin 4'-O-galactoside (CAS No. 381728-34-3): A Promising Flavonoid for Health and Therapeutic Applications
Quercetin 4'-O-galactoside (CAS No. 381728-34-3) is a naturally occurring flavonoid glycoside that has garnered significant attention in recent years due to its diverse biological activities and potential therapeutic applications. This compound, a derivative of the well-known flavonoid quercetin, is found in various plants, including onions, apples, and berries, and has been extensively studied for its antioxidant, anti-inflammatory, and anticancer properties.
The chemical structure of Quercetin 4'-O-galactoside consists of a quercetin aglycone core linked to a galactose moiety at the 4' position. This unique structural feature contributes to its enhanced solubility and bioavailability compared to the parent compound, quercetin. The increased bioavailability is particularly important for its potential use in pharmaceutical and nutraceutical formulations.
Recent research has highlighted the multifaceted health benefits of Quercetin 4'-O-galactoside. One of the most notable areas of investigation is its antioxidant activity. Studies have shown that this compound effectively scavenges free radicals and reduces oxidative stress, which is implicated in various chronic diseases such as cardiovascular disease, neurodegenerative disorders, and cancer. For instance, a study published in the Journal of Agricultural and Food Chemistry demonstrated that Quercetin 4'-O-galactoside significantly reduced lipid peroxidation and protected cells from oxidative damage.
In addition to its antioxidant properties, Quercetin 4'-O-galactoside exhibits potent anti-inflammatory effects. Inflammation is a key driver of many chronic conditions, and the ability of this compound to modulate inflammatory pathways has been well-documented. Research published in the Inflammation Research journal found that Quercetin 4'-O-galactoside inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in both in vitro and in vivo models.
The anticancer potential of Quercetin 4'-O-galactoside has also been extensively explored. Several studies have shown that this compound can induce apoptosis (programmed cell death) in various cancer cell lines while sparing normal cells. For example, a study published in the Cancer Letters journal reported that Quercetin 4'-O-galactoside induced apoptosis in human colon cancer cells by activating caspase-dependent pathways. These findings suggest that this compound may have therapeutic potential as an adjuvant or alternative treatment for certain types of cancer.
Beyond its direct biological activities, Quercetin 4'-O-galactoside has also been investigated for its potential role in enhancing the efficacy of other therapeutic agents. A study published in the Molecular Nutrition & Food Research journal found that co-administration of Quercetin 4'-O-galactoside with conventional chemotherapy drugs enhanced their anticancer effects while reducing toxicity. This synergistic effect could lead to more effective and safer cancer treatments.
In the context of metabolic health, research has shown that Quercetin 4'-O-galactoside may have beneficial effects on glucose metabolism and insulin sensitivity. A study published in the American Journal of Physiology - Endocrinology and Metabolism demonstrated that this compound improved insulin sensitivity and reduced blood glucose levels in diabetic rats. These findings suggest that Quercetin 4'-O-galactoside could be a valuable candidate for the prevention and management of type 2 diabetes.
The cardiovascular benefits of Quercetin 4'-O-galactoside have also been extensively studied. Research has shown that this compound can improve endothelial function, reduce blood pressure, and lower cholesterol levels. A study published in the Clinical Science journal found that supplementation with Quercetin 4'-O-galactoside improved vascular function and reduced markers of oxidative stress in hypertensive patients. These findings highlight the potential of this compound as a natural approach to managing cardiovascular disease.
In conclusion, Quercetin 4'-O-galactoside (CAS No. 381728-34-3) is a promising flavonoid glycoside with a wide range of biological activities and therapeutic applications. Its antioxidant, anti-inflammatory, anticancer, metabolic, and cardiovascular benefits make it an attractive candidate for further research and development in both pharmaceutical and nutraceutical industries. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, Quercetin 4'-O-galactoside is poised to play an increasingly important role in promoting health and preventing disease.
381728-34-3 (Quercetin 4'-O-galactoside) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)